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Compound of Interest

Compound Name: (+)-delta-Cadinene

Cat. No.: B037375 Get Quote

Ensuring the safe and environmentally responsible disposal of (+)-delta-Cadinene is

paramount for laboratory safety and compliance. This sesquiterpene, while naturally occurring,

requires specific handling procedures to mitigate potential hazards to personnel and the

environment. This guide provides detailed protocols for the proper disposal of (+)-delta-
Cadinene, adhering to standard safety practices and regulatory guidelines.

Hazard Profile and Safety Considerations
Before handling (+)-delta-Cadinene, it is crucial to be aware of its potential hazards. While

comprehensive toxicological data is not available for this specific compound, related terpenes

are known to be flammable, skin irritants, and harmful to aquatic life with long-lasting effects[1]

[2]. Therefore, personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat, should be worn at all times. All handling should be performed

in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of (+)-delta-Cadinene is through a

licensed chemical waste disposal service, typically involving incineration[3].

Waste Collection:

Collect waste (+)-delta-Cadinene in a dedicated, properly labeled, and sealed container.
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The container should be made of a material compatible with terpenes.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition[3].

Absorb the spill using an inert material such as sand, vermiculite, or commercial

sorbents[4][5][6].

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Clean the spill area thoroughly with soap and water.

Container Disposal:

Empty containers that held (+)-delta-Cadinene must also be treated as hazardous waste.

Containers can be triple-rinsed with a suitable solvent (e.g., ethanol or acetone); the

rinsate must be collected and disposed of as hazardous waste[3].

Alternatively, the packaging can be punctured to render it unusable and then disposed of

in a sanitary landfill, if local regulations permit[3].

Waste Disposal:

The collected waste must be managed by a licensed hazardous waste disposal company.

The preferred method of disposal is controlled incineration at a permitted facility[3].

Under no circumstances should (+)-delta-Cadinene be discharged into the sewer system

or allowed to contaminate soil or water[3].

Quantitative Data Summary
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Property Value Source

CAS Number 483-76-1 ChemicalBook[3]

Molecular Formula C₁₅H₂₄ PubChem

Molecular Weight 204.35 g/mol PubChem

Boiling Point 273.5 °C at 760 mmHg ChemicalBook

Flash Point 108.9 °C ChemicalBook

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of (+)-delta-
Cadinene.
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Figure 1: (+)-delta-Cadinene Disposal Workflow
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Figure 1: (+)-delta-Cadinene Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medicalterpenes.com/msds/
https://www.ecologicalbuildingsystems.com/document/download/888
https://www.chemicalbook.com/msds/delta-cadinene.pdf
https://www.jmnspecialties.com/downloads/sds/2916-terpene-sds/file
https://cdn.caymanchem.com/cdn/msds/25928m.pdf
https://cdn.caymanchem.com/cdn/msds/40526m.pdf
https://www.benchchem.com/product/b037375#delta-cadinene-proper-disposal-procedures
https://www.benchchem.com/product/b037375#delta-cadinene-proper-disposal-procedures
https://www.benchchem.com/product/b037375#delta-cadinene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b037375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

